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Compound of Interest

Compound Name: Methyl 3-Morpholinobenzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Overview of Methyl 3-Morpholinobenzoate

Methyl 3-morpholinobenzoate (CAS Number: 197172-69-3) is a synthetic organic compound
featuring a benzoate scaffold substituted with a morpholine moiety at the meta-position.[1] Its
chemical structure combines the characteristics of an aromatic ester and a cyclic tertiary
amine, making it a valuable building block in organic synthesis. The morpholine ring is a
common feature in many biologically active compounds, often introduced to enhance aqueous
solubility, modulate pharmacokinetic properties, and provide a key interaction point with
biological targets.[2]

Significance in Medicinal Chemistry and Drug Discovery

The incorporation of a morpholine group can significantly influence the pharmacological profile
of a molecule.[2] As an intermediate, Methyl 3-Morpholinobenzoate offers a versatile platform
for the synthesis of more complex molecules with potential therapeutic applications, including
in the development of analgesic or anti-inflammatory agents.[2] Its structure allows for further
chemical modifications, making it a useful tool for creating libraries of compounds for drug
discovery programs.[2]

Physicochemical Properties and Safety
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A summary of the key chemical and physical properties of Methyl 3-Morpholinobenzoate is
presented in the table below.

Property Value Reference(s)
CAS Number 197172-69-3 [1]
Molecular Formula C12H15NOs [1]
Molecular Weight 221.25 g/mol [1]
Appearance Solid [1]
Melting Point 42-46 °C [1]
Flash Point > 110 °C (> 230 °F) - closed o
cup
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Safety and Handling Precautions

While a specific, comprehensive Safety Data Sheet (SDS) for Methyl 3-Morpholinobenzoate
is not readily available, general precautions for handling similar chemical compounds should be
followed. Based on data for related compounds like methyl 3-aminobenzoate, this compound
may be harmful if swallowed, in contact with skin, or inhaled, and may cause skin and eye
irritation.[3][4]

Recommended Personal Protective Equipment (PPE):
o Eye Protection: Eyeshields or safety glasses.[1]
o Hand Protection: Chemical-resistant gloves.[1]

o Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. For
handling larger quantities or when generating dust, a NIOSH-approved respirator (e.g., N95)
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is recommended.[1]
Handling and Storage:
e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3]
e Wash hands and any exposed skin thoroughly after handling.[3]

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Synthesis of Methyl 3-Morpholinobenzoate
Proposed Synthetic Route: Buchwald-Hartwig Amination

The most plausible and widely applicable method for the synthesis of Methyl 3-
Morpholinobenzoate is the Buchwald-Hartwig amination. This palladium-catalyzed cross-
coupling reaction is a powerful tool for the formation of carbon-nitrogen bonds.[5][6] The
proposed reaction involves the coupling of methyl 3-bromobenzoate with morpholine in the
presence of a palladium catalyst, a phosphine ligand, and a base.

Buchwald-Hartwig Amination

Methyl 3-bromobenzoate + Morpholine

Pd catalyst,
Ligand, Base,
Solvent, Heat

:

Methyl 3-Morpholinobenzoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b041146?utm_src=pdf-body-img
https://www.benchchem.com/product/b041146?utm_src=pdf-custom-synthesis
https://nj.gov/health/eoh/rtkweb/documents/fs/1230.pdf
https://www.myskinrecipes.com/shop/en/morpholine-derivatives/171854-methyl-3-morpholinomethylbenzoate.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14766~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2011:38:30~~Methyl%203-aminobenzoate~~
https://labchem-wako.fujifilm.com/sds/W01W0113-1644JGHEEN.pdf
https://www.benchchem.com/pdf/Application_Note_and_Protocol_Buchwald_Hartwig_Amination_of_3_Bromo_2_methylpyridine.pdf
https://chemrxiv.org/engage/api-gateway/chemrxiv/assets/orp/resource/item/60c74785469df427a1f43833/original/exploring-homogeneous-conditions-for-mild-buchwald-hartwig-amination-in-batch-and-flow.pdf
https://www.benchchem.com/product/b041146#methyl-3-morpholinobenzoate-cas-number-197172-69-3
https://www.benchchem.com/product/b041146#methyl-3-morpholinobenzoate-cas-number-197172-69-3
https://www.benchchem.com/product/b041146#methyl-3-morpholinobenzoate-cas-number-197172-69-3
https://www.benchchem.com/product/b041146#methyl-3-morpholinobenzoate-cas-number-197172-69-3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b041146?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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